5-Methoxypyrrolidin-2-one
5-Methoxypyrrolidin-2-one
Pterolactam belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. Pterolactam exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, pterolactam is primarily located in the cytoplasm. Outside of the human body, pterolactam can be found in green vegetables and root vegetables. This makes pterolactam a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
63853-74-7
VCID:
VC20756383
InChI:
InChI=1S/C5H9NO2/c1-8-5-3-2-4(7)6-5/h5H,2-3H2,1H3,(H,6,7)
SMILES:
COC1CCC(=O)N1
Molecular Formula:
C5H9NO2
Molecular Weight:
115.13 g/mol
5-Methoxypyrrolidin-2-one
CAS No.: 63853-74-7
Cat. No.: VC20756383
Molecular Formula: C5H9NO2
Molecular Weight: 115.13 g/mol
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| Description | Pterolactam belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. Pterolactam exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, pterolactam is primarily located in the cytoplasm. Outside of the human body, pterolactam can be found in green vegetables and root vegetables. This makes pterolactam a potential biomarker for the consumption of these food products. |
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| CAS No. | 63853-74-7 |
| Molecular Formula | C5H9NO2 |
| Molecular Weight | 115.13 g/mol |
| IUPAC Name | 5-methoxypyrrolidin-2-one |
| Standard InChI | InChI=1S/C5H9NO2/c1-8-5-3-2-4(7)6-5/h5H,2-3H2,1H3,(H,6,7) |
| Standard InChI Key | VULIHENHKGDFAB-UHFFFAOYSA-N |
| SMILES | COC1CCC(=O)N1 |
| Canonical SMILES | COC1CCC(=O)N1 |
| Melting Point | 56-67°C |
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